N-(tert-butoxycarbonyl)glycylglycine
Overview
Description
“N-(tert-butoxycarbonyl)glycylglycine” is a chemical compound with the molecular formula C9H16N2O5 . It is also known as N-Boc-glycylglycine or Boc-Gly-Gly-OH . It is used in peptide synthesis and is a derivative of glycine .
Molecular Structure Analysis
The molecular weight of “this compound” is 232.24 . It has a solid physical state at 20 degrees Celsius .
Physical and Chemical Properties Analysis
“this compound” is a solid at 20 degrees Celsius . It has a molecular weight of 232.24 . It is heat sensitive and should be stored at a temperature between 0-10°C .
Scientific Research Applications
Peptide Synthesis : It is used in the preparation of enantiomerically pure di- and tripeptides through 'chirality transfer' via a pivalaldehyde N,N-acetal center, aiding in diastereoselective alkylations (Polt & Seebach, 1987).
Nucleic Acid Synthesis : In the field of peptide nucleic acid (PNA) synthesis, N-(tert-butoxycarbonyl)glycylglycine is used for the synthesis of a Fmoc/Boc pseudoisocytosine monomer, compatible with existing Fmoc-oligomerization strategies (Wojciechowski & Hudson, 2008).
Crystallography and Conformational Analysis : This compound's crystal structure and conformation in the crystalline state and gas phase have been analyzed, providing insights into peptide bond lengths and angles (Ejsmont, Gajda, & Makowski, 2007).
Peptoid Synthesis : It serves as a precursor for N-tert-butoxycarbonylated N-alkyl glycines, crucial in the synthesis of N-alkyl glycine oligomers (Mouna et al., 1994).
Post-translational Modification Studies : Used to study ubiquitination, a post-translational modification, by immuno-enriching ubiquitinated peptides using monoclonal antibodies developed to the cleaved ubiquitin modification epitope (Parker et al., 2016).
Synthesis of α-C-Arabinofuranosyl Glycine : Employed in the synthesis of C-glycosyl α-amino acids, demonstrating its utility in enantiospecific synthesis and diastereospecific glycosylation (Rassu et al., 1995).
Mechanism of Action
Target of Action
Boc-Gly-Gly-OH, also known as N-(tert-butoxycarbonyl)glycylglycine or Boc-Gly-Gly, is a derivative of glycine, an amino acid. It is primarily used in peptide synthesis . The primary targets of Boc-Gly-Gly-OH are the amino and carboxyl groups of amino acids involved in peptide synthesis .
Mode of Action
The mode of action of Boc-Gly-Gly-OH involves the protection of amino groups during peptide synthesis . The compound forms tert-butoxycarbonyl amide derivatives with amino groups, which protects these groups from further reaction . This allows for selective acylation of a free amine, facilitating the formation of peptide bonds .
Biochemical Pathways
The biochemical pathways affected by Boc-Gly-Gly-OH are those involved in peptide synthesis . By protecting certain amino and carboxyl groups, Boc-Gly-Gly-OH allows for the selective formation of peptide bonds, thereby influencing the synthesis of peptides .
Pharmacokinetics
It is known that the compound is used in the synthesis of peptides, which suggests that its adme (absorption, distribution, metabolism, and excretion) properties would be largely dependent on the specific context of its use .
Result of Action
The result of Boc-Gly-Gly-OH’s action is the successful synthesis of peptides with specific sequences . By protecting certain groups during synthesis, Boc-Gly-Gly-OH allows for the formation of peptide bonds in a controlled and selective manner .
Action Environment
The action of Boc-Gly-Gly-OH can be influenced by various environmental factors. For instance, the compound’s effectiveness in peptide synthesis can be affected by the pH of the solution . Additionally, the compound’s stability and efficacy can be influenced by temperature and the presence of other chemicals .
Properties
IUPAC Name |
2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O5/c1-9(2,3)16-8(15)11-4-6(12)10-5-7(13)14/h4-5H2,1-3H3,(H,10,12)(H,11,15)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWBAHOVOSOAFLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40318732 | |
Record name | N-(tert-butoxycarbonyl)glycylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31972-52-8 | |
Record name | 31972-52-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=334375 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(tert-butoxycarbonyl)glycylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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